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Compound of Interest

Compound Name: Betamethasone EP Impurity D

Cat. No.: B15129679

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physicochemical characteristics and
analytical methodologies for Betamethasone Impurity D. This document is intended to serve as
a foundational resource for researchers and professionals involved in the development,
manufacturing, and quality control of betamethasone-containing pharmaceutical products.

Introduction

Betamethasone Impurity D, identified as 9-Fluoro-11[3,17-dihydroxy-163-methyl-3,20-
dioxopregna-1,4-dien-21-yl ethoxycarboxylate, is a known impurity associated with the active
pharmaceutical ingredient (API) betamethasone. As with any pharmaceutical impurity, its
identification, characterization, and control are critical to ensure the safety and efficacy of the
final drug product. This guide compiles available data on its chemical and physical properties,
as well as analytical methods for its detection and quantification.

Physicochemical Characteristics

A comprehensive profile of the physicochemical properties of Betamethasone Impurity D is
essential for its isolation, identification, and the development of appropriate control strategies.
The available data is summarized in the table below. It is important to note that while
fundamental identifying information is readily available, specific experimental data such as
melting point and solubility are not widely published in publicly accessible literature.
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Source(s)

IUPAC Name

9-Fluoro-113,17-dihydroxy-

16B3-methyl-3,20-dioxopregna-

1,4-dien-21-yl

ethoxycarboxylate

[1](2]

Synonyms

Betamethasone 21-O-Ethyl
Carbonate, Betamethasone
EP Impurity D

[11(31[4]

CAS Number

52619-05-3

[1](2][5][6]

Molecular Formula

C2s5H33FO7

[1](21[5]

Molecular Weight

464.52 g/mol

[1](21[5]

Appearance

Data not available in public
sources. Typically, such
compounds are white to off-

white crystalline solids.

Melting Point

Data not available in public

sources.

Solubility

Data not available in public
sources. For context, the
parent compound,

Betamethasone, is sparingly

soluble in acetone and alcohol,

and very slightly soluble in

chloroform and ether.[3]

Spectral Data

Specific tH NMR, 3C NMR,

Mass Spectrometry (MS), and

Infrared (IR) spectral data are

not available in public

literature. Characterization

data is typically provided with

the purchase of a reference
standard.[7]
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Analytical Methodologies

The primary analytical technique for the separation and quantification of Betamethasone
Impurity D is High-Performance Liquid Chromatography (HPLC). Several methods have been
developed for the analysis of betamethasone and its related substances.

High-Performance Liquid Chromatography (HPLC)

A stability-indicating reversed-phase HPLC method is typically employed for the determination
of betamethasone and its impurities. While a specific, detailed protocol for Betamethasone
Impurity D is not publicly available, the general parameters often include:

e Column: A C18 column is commonly used for the separation of steroids.[8]

» Mobile Phase: A gradient elution using a mixture of an aqueous buffer (such as phosphate
buffer) and an organic solvent (like acetonitrile or methanol) is often utilized to achieve
adequate separation of the parent drug from its various impurities.[9][10]

o Detection: UV detection at a wavelength of approximately 240 nm is suitable for these
compounds due to the presence of a chromophore in their structure.[9]

Workflow for HPLC Method Development and Validation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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